N-[2-(1H-benzimidazol-2-yl)ethyl]-3-(3-hydroxy-3-methylbutyl)-N-methylbenzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-3-(3-hydroxy-3-methylbutyl)-N-methylbenzamide
• InChI: InChI=1S/C22H27N3O2/c1-22(2,27)13-11-16-7-6-8-17(15-16)21(26)25(3)14-12-20-23-18-9-4-5-10-19(18)24-20/h4-10,15,27H,11-14H2,1-3H3,(H,23,24)
• InChI Key: NCGCRKIUMIDVBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N(C)CCC2=NC3=CC=CC=C3N2)O
• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives, including compounds similar to N-[2-(1H-benzimidazol-2-yl)ethyl]-3-(3-hydroxy-3-methylbutyl)-N-methylbenzamide, often involves one-pot reactions or multi-step synthetic routes. These methods might include the reaction of secondary amines with specific halides or esters, followed by further functionalization. For instance, the reaction of N-(mesyloxy)phthalimides with secondary amines can lead to various benzimidazole derivatives through one-pot reactions, demonstrating the versatility and complexity of synthetic strategies in this chemical class (Guetschow, 1999).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by their unique benzimidazole core, which can be further modified at various positions to enhance or alter their chemical and biological properties. The structure of such compounds is often confirmed by spectroscopic methods such as NMR, IR, and X-ray crystallography. For example, N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide, a compound with structural similarities, was fully characterized by these methods, confirming its structure and highlighting the importance of detailed structural analysis in understanding the properties of these molecules (Al Mamari & Al Lawati, 2019).

Chemical Reactions and Properties

Benzimidazole derivatives undergo a variety of chemical reactions, which can be used to further derive or modify their structures. These reactions include, but are not limited to, condensation, hydrolysis, and cycloaddition reactions. The chemical reactivity of these compounds often hinges on the presence of functional groups attached to the benzimidazole core, which can interact with various reagents and catalysts to produce a wide range of products. For instance, the synthesis and evaluation of novel benzimidazoles as selective neuropeptide Y Y1 receptor antagonists illustrate the potential chemical transformations and the resultant biological significance of these molecules (Zarrinmayeh et al., 1998).